Cas no 107021-99-8 ((2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate)

• Product Name: (2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate
• CAS No: 107021-99-8
• MF: C₂₂H₃₂N₂O₈S₂
• MW: 516.628084182739
• CID: 1182680
• PubChem ID: 71334569
• Update Time: 2025-04-20

(2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate
• 107021-99-8
• 1,1'-{Disulfanediylbis[(1-oxoheptane-7,1-diyl)oxy]}di(pyrrolidine-2,5-dione)
• DTXSID20762673

• Inchi： 1S/C22H32N2O8S2/c25-17-11-12-18(26)23(17)31-21(29)9-5-1-3-7-15-33-34-16-8-4-2-6-10-22(30)32-24-19(27)13-14-20(24)28/h1-16H2
• InChI Key： BCBIFGAIWFFMRS-UHFFFAOYSA-N
• SMILES： S(CCCCCCC(=O)ON1C(CCC1=O)=O)SCCCCCCC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 516.16016
• Monoisotopic Mass: 516.16000833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 19
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 127.36